Cas no 1262407-41-9 (tert-butyl N-(4-methoxypiperidin-3-yl)carbamate)

• Product Name: tert-butyl N-(4-methoxypiperidin-3-yl)carbamate
• CAS No: 1262407-41-9
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD18374974
• CID: 3163107
• PubChem ID: 67045348
• Update Time: 2025-10-29

tert-butyl N-(4-methoxypiperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-methoxypiperidin-3-yl)carbamate
• DB-144751
• (3S,4R)-3-(Boc-amino)-4-methoxypiperidine
• SY250059
• tert-Butyl(4-methoxypiperidin-3-yl)carbamate
• 1262407-41-9
• SCHEMBL1468743
• MFCD31744048
• CS-0055826
• tert-butylN-(4-methoxypiperidin-3-yl)carbamate
• PS-16108
• tert-Butyl (4-methoxypiperidin-3-yl)carbamate
• P18243
• 3-(Boc-amino)-4-methoxypiperidine
• rel-tert-Butyl ((3S,4S)-4-methoxypiperidin-3-yl)carbamate

• MDL： MFCD18374974
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-8-7-12-6-5-9(8)15-4/h8-9,12H,5-7H2,1-4H3,(H,13,14)
• InChI Key： NHVLLFXVGDDNPB-UHFFFAOYSA-N
• SMILES： O(C)C1CCNCC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 230.16304257Da
• Monoisotopic Mass: 230.16304257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-(4-methoxypiperidin-3-yl)carbamate

Professional Introduction to Compound with CAS No 1262407-41-9 and Product Name: *tert-butyl N-(4-methoxypiperidin-3-yl)carbamate*

The compound with the CAS number 1262407-41-9 and the product name tert-butyl N-(4-methoxypiperidin-3-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a tert-butyl carbamate moiety linked to a piperidine ring substituted with a methoxy group at the 4-position. This configuration not only contributes to its stability but also enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In the realm of pharmaceutical research, the significance of this compound cannot be overstated. The piperidine scaffold is a privileged structure in medicinal chemistry, frequently appearing in bioactive molecules due to its ability to mimic natural amino acid residues and interact favorably with biological targets. The introduction of a methoxy group at the 4-position of the piperidine ring further modulates the electronic properties of the molecule, influencing its binding affinity and pharmacokinetic profile. Such modifications are critical in the design of novel therapeutic agents that exhibit improved efficacy and reduced side effects.

Recent studies have highlighted the utility of tert-butyl N-(4-methoxypiperidin-3-yl)carbamate as a key intermediate in the synthesis of various pharmacologically active compounds. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are essential in the treatment of cancers and inflammatory diseases. The tert-butyl carbamate group serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents that enhance target specificity. This flexibility has made tert-butyl N-(4-methoxypiperidin-3-yl)carbamate a cornerstone in the synthesis of small molecule drugs targeting complex biological pathways.

The chemical properties of this compound also make it an attractive candidate for use in material science applications. The presence of both polar and non-polar regions in its structure allows it to interact with a wide range of materials, making it suitable for use as a monomer or cross-linking agent in polymer formulations. Additionally, its stability under various reaction conditions enhances its utility in industrial processes where high thermal and chemical resistance are required.

In terms of synthetic methodologies, tert-butyl N-(4-methoxypiperidin-3-yl)carbamate has been synthesized through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the reaction of 4-methoxypiperidine with carbamic acid tert-butyl ester under controlled conditions. This method yields high yields and minimal byproducts, making it ideal for large-scale production. Alternatively, transition metal-catalyzed cross-coupling reactions have been explored as a means to introduce additional functional groups into the molecule, further expanding its synthetic utility.

The pharmacological significance of this compound has been further underscored by recent clinical trials investigating its potential as an antiviral agent. Preliminary results suggest that derivatives of tert-butyl N-(4-methoxypiperidin-3-yl)carbamate exhibit inhibitory activity against several viral enzymes, including proteases and polymerases. These findings have opened up new avenues for research into antiviral therapies that leverage the unique structural features of this compound class. The ability to modulate viral replication through targeted inhibition of key enzymatic pathways holds promise for developing treatments against emerging infectious diseases.

The role of computational chemistry in optimizing the properties of tert-butyl N-(4-methoxypiperidin-3-yl)carbamate cannot be overlooked. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict the behavior of this compound under various conditions. These simulations provide valuable insights into its interactions with biological targets, helping researchers design more effective drug candidates. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The environmental impact of synthesizing and utilizing tert-butyl N-(4-methoxypiperidin-3-yl)carbamate is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, catalytic processes that employ biodegradable solvents or renewable feedstocks have been explored as alternatives to traditional methods. These approaches align with broader sustainability goals within the pharmaceutical industry and contribute to reducing the ecological footprint of drug production.

In conclusion, the compound with CAS number 1262407-41-9, known chemically as tert-butyl N-(4-methoxypiperidin-3-yl)carbamate, represents a multifaceted molecule with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features make it a valuable intermediate for synthesizing bioactive compounds, while its stability and reactivity enhance its utility in various industrial applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific discovery and technological innovation.